Cas no 2248364-51-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate
• CAS No: 2248364-51-2
• MF: C₁₇H₁₂F₂N₂O₆S
• MW: 410.348790168762
• CID: 6191297
• PubChem ID: 165731489
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522538
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate
• 2248364-51-2

• Inchi： 1S/C17H12F2N2O6S/c18-13-6-5-10(9-14(13)19)28(25,26)20-8-7-15(22)27-21-16(23)11-3-1-2-4-12(11)17(21)24/h1-6,9,20H,7-8H2
• InChI Key： VTHVDLFHIYLBTD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)(NCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 410.03841360g/mol
• Monoisotopic Mass: 410.03841360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate (CAS No. 2248364-51-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate, identified by its CAS number 2248364-51-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes a 1H-isoindole core appended with a dioxo functionality and an amide-like moiety linked to a 3-(3,4-difluorobenzenesulfonamido)propanoate side chain. Such structural motifs are often explored for their potential biological activity, particularly in the development of novel therapeutic agents.

The 1H-isoindole scaffold is a prominent structural feature in many bioactive molecules, known for its ability to interact with biological targets in diverse ways. The presence of the dioxo group (a carbonyl group adjacent to another carbonyl or oxygen atom) introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic additions and condensations. These reactions are pivotal in medicinal chemistry for the synthesis of more complex derivatives with enhanced pharmacological properties.

The 3-(3,4-difluorobenzenesulfonamido)propanoate moiety adds another layer of complexity to the molecule. The sulfonamide group is a well-established pharmacophore in drug discovery, known for its ability to modulate enzyme activity and receptor binding. The 3,4-difluorobenzene ring further enhances the molecule's potential bioactivity by introducing fluorine atoms, which can influence electronic properties and metabolic stability. This combination of structural elements makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer and inflammatory disorders. The unique structural features of this compound suggest potential applications in modulating key enzymes or receptors involved in these pathways. For instance, the dioxo group could serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the sulfonamide moiety could engage in polar interactions or act as a hinge binder.

One of the most compelling aspects of this compound is its potential for derivatization. By modifying either the 1H-isoindole core or the 3-(3,4-difluorobenzenesulfonamido)propanoate side chain, chemists can generate libraries of analogs with tailored biological activities. Such derivatives could be screened for efficacy against specific disease targets or optimized for improved pharmacokinetic profiles. The flexibility offered by this molecular framework makes it an attractive platform for structure-based drug design.

Recent advances in computational chemistry have also facilitated the exploration of this compound's potential bioactivity. Molecular docking studies can predict how this molecule might interact with biological targets such as enzymes or receptors at the atomic level. These studies often reveal key binding residues and suggest possible mechanisms of action. For example, computational models might indicate that the dioxo group interacts with polar residues in an enzyme's active site, while the sulfonamide moiety forms hydrogen bonds with nearby amino acid side chains.

The synthesis of such complex molecules requires careful planning and expertise in organic chemistry. Multi-step synthetic routes often involve key transformations such as condensation reactions, cyclization processes, and functional group modifications. Each step must be optimized to ensure high yields and purity, which are critical for subsequent biological evaluation. The use of advanced synthetic techniques like transition-metal catalysis or flow chemistry can enhance efficiency and scalability.

In addition to its synthetic challenges, the characterization of this compound demands rigorous analytical methods. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. These data not only validate synthetic success but also provide insights into conformational preferences and intermolecular interactions that could influence bioactivity.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorobenzenesulfonamido)propanoate extend beyond traditional drug discovery. Its unique structural features make it a valuable tool for studying fundamental chemical-biological interactions. For instance, researchers might use this compound to probe how specific molecular motifs influence binding affinity or to develop new methodologies for targeting disease-related proteins.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. Small molecules like this one represent a cornerstone of modern drug development efforts. By leveraging their structural diversity and functional versatility, scientists can address unmet medical needs across various therapeutic areas. The continued exploration of compounds such as 2248364-51-2 will undoubtedly contribute to advancements in both academic research and industrial applications.